Cas no 1154342-81-0 (N-(cyclopropylmethyl)-2,4-dimethoxyaniline)

• Product Name: N-(cyclopropylmethyl)-2,4-dimethoxyaniline
• CAS No: 1154342-81-0
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5186415
• PubChem ID: 43560255
• Update Time: 2025-10-18

N-(cyclopropylmethyl)-2,4-dimethoxyaniline Chemical and Physical Properties

Names and Identifiers

• N-(cyclopropylmethyl)-2,4-dimethoxyaniline
• Benzenamine, N-(cyclopropylmethyl)-2,4-dimethoxy-

• Inchi： 1S/C12H17NO2/c1-14-10-5-6-11(12(7-10)15-2)13-8-9-3-4-9/h5-7,9,13H,3-4,8H2,1-2H3
• InChI Key： NMNFBYOCCRWPBU-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1NCC1CC1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 194
• XLogP3: 2.6
• Topological Polar Surface Area: 30.5

Additional information on N-(cyclopropylmethyl)-2,4-dimethoxyaniline

Recent Advances in the Study of N-(cyclopropylmethyl)-2,4-dimethoxyaniline (CAS: 1154342-81-0) in Chemical Biology and Pharmaceutical Research

The compound N-(cyclopropylmethyl)-2,4-dimethoxyaniline (CAS: 1154342-81-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies focusing on this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent literature highlights the role of N-(cyclopropylmethyl)-2,4-dimethoxyaniline as a key intermediate in the synthesis of novel pharmacologically active molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of selective serotonin receptor modulators, which could have implications for treating neurological disorders such as depression and anxiety. The compound's cyclopropylmethyl group and dimethoxy substitution pattern are believed to contribute to its enhanced binding affinity and metabolic stability.

In addition to its pharmacological potential, N-(cyclopropylmethyl)-2,4-dimethoxyaniline has been investigated for its role in chemical biology. A 2024 study in ACS Chemical Biology explored its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular systems. The compound's unique electronic properties allow for selective and sensitive detection of ROS, making it a valuable tool for studying oxidative stress-related diseases.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of N-(cyclopropylmethyl)-2,4-dimethoxyaniline. A paper in Organic Process Research & Development (2023) described a scalable and environmentally friendly synthesis route, achieving high yields and purity. This development is particularly significant for large-scale pharmaceutical applications, where cost-effective and sustainable production methods are crucial.

The safety profile and pharmacokinetic properties of N-(cyclopropylmethyl)-2,4-dimethoxyaniline have also been subjects of recent investigation. Preliminary toxicology studies indicate favorable characteristics, with low cytotoxicity observed in in vitro models. However, further in vivo studies are needed to fully assess its therapeutic potential and safety margins.

Looking forward, researchers are exploring the potential of N-(cyclopropylmethyl)-2,4-dimethoxyaniline as a scaffold for developing new classes of antimicrobial agents. Its structural features show promise in overcoming antibiotic resistance mechanisms, particularly in Gram-positive bacteria. Several derivatives are currently in preclinical evaluation, with results expected in late 2024.

In conclusion, N-(cyclopropylmethyl)-2,4-dimethoxyaniline (CAS: 1154342-81-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse applications, from drug development to chemical probes, coupled with recent synthetic advancements, position it as a molecule of significant interest for future research endeavors. Continued investigation into its biological activities and potential therapeutic applications is warranted.